2-Amino-4-phenylthiazole-5-carboxylic acid
Overview
Description
2-Amino-4-phenylthiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O2S and its molecular weight is 220.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase-III Inhibition
2-Amino-4-phenylthiazole-5-carboxylic acid has been investigated for its inhibitory activity on carbonic anhydrase (CA)-III. A study synthesized a series of compounds with a 2,4,5-trisubstitutedthiazole scaffold, including this compound, and tested their CA-III inhibitory activities. It was discovered that the presence of a carboxylic acid group at the 4-position of the scaffold is crucial for CA-III inhibitory activity, making this compound a potential lead molecule for the development of more potent CA-III inhibitors (Al-Jaidi et al., 2020).
Supramolecular Chemistry
Research into hydrogen bonding between 2-aminoheterocyclic compounds like this compound and carboxylic acid derivatives has led to a greater understanding of their binding interactions. Studies have prepared various adducts with carboxylic acids, exploring their crystal forms and complexes. Such research helps in understanding the 3D structure and non-covalent interactions of these compounds (Jin et al., 2011).
Microwave Irradiation Modification
The modification of 2-amino-4-phenylthiazole under microwave irradiation has been studied due to the broad spectrum of biological activity exhibited by these compounds. The research focused on the synthesis of 5-amino-containing 2-amino-4-phenylthiazole under microwave conditions, suggesting an alternative method for its synthesis which may be more efficient than traditional methods (Khrustalev, 2009).
Triazole-Based Scaffolds Synthesis
The molecule has been used in the context of synthesizing triazole-based scaffolds, crucial for developing peptidomimetics or biologically active compounds. A study described a protocol for producing protected versions of these triazole amino acids, suggesting its utility in creating compounds like HSP90 inhibitors (Ferrini et al., 2015).
Bleomycin Analogues
In medicinal chemistry, derivatives of this compound have been used to create analogues of bleomycin A2. These analogues have shown potential in binding to DNA and intercalation, indicating their potential use in designing synthetic analogues of bleomycins for therapeutic applications (Riordan & Sakai, 1983).
Mechanism of Action
Mode of Action
It is known that 2-aminothiazole derivatives, which include this compound, have shown potent and selective inhibitory activity against a wide range of human cancerous cell lines .
Biochemical Pathways
2-aminothiazole derivatives have been associated with a broad pharmacological spectrum, including anticancer, antioxidant, antimicrobial, and anti-inflammatory activities .
Result of Action
2-aminothiazole derivatives have shown potent and selective inhibitory activity against a wide range of human cancerous cell lines .
Properties
IUPAC Name |
2-amino-4-phenyl-1,3-thiazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2S/c11-10-12-7(8(15-10)9(13)14)6-4-2-1-3-5-6/h1-5H,(H2,11,12)(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNKAOZFTIGAIPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)N)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370713 | |
Record name | 2-Amino-4-phenylthiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
228413-61-4 | |
Record name | 2-Amino-4-phenylthiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.